Cas no 90437-28-8 (N-(2-aminoethyl)-4-hydroxybenzamide)

• Product Name: N-(2-aminoethyl)-4-hydroxybenzamide
• CAS No: 90437-28-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 3356516
• PubChem ID: 3018982
• Update Time: 2025-09-25

N-(2-aminoethyl)-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY-
• N-(2-aminoethyl)-4-hydroxybenzamide
• EN300-42714
• Z285197958
• 844-436-7
• AKOS000157010
• 90437-28-8

• Inchi： 1S/C9H12N2O2/c10-5-6-11-9(13)7-1-3-8(12)4-2-7/h1-4,12H,5-6,10H2,(H,11,13)
• InChI Key： UKTLWMQAFZSILY-UHFFFAOYSA-N
• SMILES： C(NCCN)(=O)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on N-(2-aminoethyl)-4-hydroxybenzamide

Exploring BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- (CAS No. 90437-28-8): Properties, Applications, and Market Insights

BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- (CAS No. 90437-28-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a benzamide core with an aminoethyl and hydroxy functional group, exhibits versatile properties that make it valuable in drug development and material science. In this article, we delve into its chemical characteristics, synthesis pathways, applications, and emerging trends in the industry.

The molecular formula of BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- is C₉H₁₂N₂O₂, with a molecular weight of 180.21 g/mol. Its structure features a hydroxybenzamide backbone, which is known for its role in modulating biological activity. Researchers often explore derivatives like N-(2-aminoethyl)-4-hydroxybenzamide for their potential as enzyme inhibitors or receptor modulators, particularly in neurodegenerative and inflammatory disease studies.

One of the most searched questions about BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- relates to its solubility and stability. This compound is typically soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for laboratory and industrial applications. Its stability under varying pH conditions is another area of interest, especially for formulations requiring long shelf lives.

In the pharmaceutical sector, BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- is investigated for its potential as a precursor in synthesizing bioactive molecules. Recent studies highlight its utility in creating neuroprotective agents and anti-inflammatory compounds, aligning with the growing demand for treatments targeting Alzheimer’s and autoimmune disorders. The compound’s ability to interact with specific protein targets has also sparked interest in precision medicine applications.

Beyond medicine, BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- finds use in material science, particularly in designing functional polymers and coatings. Its reactive amino and hydroxy groups enable cross-linking reactions, enhancing material durability and performance. This aligns with the global push toward sustainable and high-performance materials in industries like electronics and automotive.

The market for BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- is projected to grow, driven by advancements in drug discovery and material innovation. Key players are investing in scalable synthesis methods to meet rising demand, while regulatory agencies emphasize rigorous quality control for pharmaceutical-grade batches. Researchers and procurement specialists frequently search for reliable suppliers and CAS 90437-28-8 pricing trends, reflecting its commercial relevance.

Environmental and safety considerations are also critical when handling BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY-. While it is not classified as hazardous under standard guidelines, proper storage (e.g., in cool, dry conditions) and handling protocols (e.g., using personal protective equipment) are recommended to ensure workplace safety. These precautions align with broader industry standards for laboratory chemical management.

In summary, BENZAMIDE, N-(2-AMINOETHYL)-4-HYDROXY- (CAS No. 90437-28-8) is a multifaceted compound with promising applications in healthcare and technology. Its unique chemical profile, combined with ongoing research into its bioactive potential, positions it as a compound of interest for scientists and industry professionals alike. Stay updated on the latest developments by following peer-reviewed journals and patent filings in this dynamic field.